Cas no 1351658-34-8 (N-(5-chloro-2-methylphenyl)-6-ethoxypyridazine-3-carboxamide)

• Product Name: N-(5-chloro-2-methylphenyl)-6-ethoxypyridazine-3-carboxamide
• CAS No: 1351658-34-8
• MF: C₁₄H₁₄ClN₃O₂
• MW: 291.732861995697
• CID: 5795889
• Update Time: 2025-10-23

N-(5-chloro-2-methylphenyl)-6-ethoxypyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-6-ethoxypyridazine-3-carboxamide

• Inchi： 1S/C14H14ClN3O2/c1-3-20-13-7-6-11(17-18-13)14(19)16-12-8-10(15)5-4-9(12)2/h4-8H,3H2,1-2H3,(H,16,19)
• InChI Key： MWUKJAVSLCVWNK-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(Cl)=CC=C2C)=O)=NN=C(OCC)C=C1

Additional information on N-(5-chloro-2-methylphenyl)-6-ethoxypyridazine-3-carboxamide

Comprehensive Overview of N-(5-chloro-2-methylphenyl)-6-ethoxypyridazine-3-carboxamide (CAS No. 1351658-34-8)

N-(5-chloro-2-methylphenyl)-6-ethoxypyridazine-3-carboxamide (CAS No. 1351658-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridazine derivative is characterized by its unique molecular structure, combining a chloro-methylphenyl moiety with an ethoxy-pyridazine backbone. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for heterocyclic compounds like N-(5-chloro-2-methylphenyl)-6-ethoxypyridazine-3-carboxamide has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential applications in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine. The compound's carboxamide group enhances its binding affinity to biological targets, making it a promising candidate for further structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1351658-34-8 involves multi-step organic reactions, including amide coupling and etherification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its chemical identity. Given the growing emphasis on green chemistry, recent studies have explored eco-friendly catalysts to optimize its production process, addressing sustainability concerns in the chemical industry.

From a commercial perspective, N-(5-chloro-2-methylphenyl)-6-ethoxypyridazine-3-carboxamide is primarily supplied to research institutions and pharmaceutical companies engaged in high-throughput screening. Its patent landscape reveals active innovation, with several applications filed for derivatives in therapeutic areas like oncology and neurodegenerative diseases. This aligns with the increasing global focus on rare disease treatments and personalized therapeutics.

Safety and handling of CAS No. 1351658-34-8 adhere to standard laboratory protocols, emphasizing proper PPE and ventilation. While not classified as hazardous under current regulations, its material safety data sheet (MSDS) recommends precautions during storage and transportation to maintain stability. The compound's solubility profile (e.g., in DMSO or ethanol) facilitates its use in in vitro assays, a key factor driving its adoption in academic and industrial labs.

Looking ahead, the trajectory of N-(5-chloro-2-methylphenyl)-6-ethoxypyridazine-3-carboxamide research is likely to intersect with emerging technologies like AI-driven drug design and cryo-EM structural analysis. These advancements could unlock new mechanistic insights, further solidifying its role in next-generation drug development. As the scientific community continues to explore its potential, this compound remains a compelling subject for interdisciplinary collaboration.